Cas no 74003-18-2 (Ozagrel Hydrochloride)

Ozagrel Hydrochloride is a selective thromboxane A2 (TXA2) synthase inhibitor, primarily used as an antiplatelet agent to prevent thrombus formation. Its mechanism of action involves blocking the conversion of prostaglandin H2 to TXA2, thereby reducing platelet aggregation and vasoconstriction. This compound is particularly effective in the treatment of ischemic cerebrovascular diseases, such as acute cerebral thrombosis, due to its ability to improve microcirculation and inhibit thrombotic events. Ozagrel Hydrochloride exhibits high specificity for TXA2 synthase, minimizing off-target effects compared to non-selective antiplatelet drugs. It is commonly administered via intravenous infusion for rapid onset of action. The compound's stability and solubility in aqueous solutions enhance its pharmaceutical applicability. Research also suggests potential benefits in mitigating asthma and pulmonary hypertension due to its vasodilatory properties.
Ozagrel Hydrochloride structure
Ozagrel Hydrochloride structure
Product Name:Ozagrel Hydrochloride
CAS No:74003-18-2
MF:C13H13ClN2O2
MW:264.707522153854
CID:555176
PubChem ID:6438130
Update Time:2025-07-02

Ozagrel Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, hydrochloride (1:1), (2E)-
    • 3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoic acid,hydrochloride
    • Ozagrel hydrochloride
    • 2-Propenoic acid,3-[4-(1H-imidazol-1-ylmethyl)phenyl]-,monohydrochloride,(2E)-(9CI)
    • 2-Propenoic acid,3-[4-(1H-imidazol-1-ylmethyl)phenyl]-,monohydrochloride,(E)
    • OKY 046
    • Xanbon
    • 78712-43-3
    • (E)-3-(4-((1H-Imidazol-1-yl)methyl)phenyl)acrylic acid hydrochloride
    • LS-14196
    • SR-01000597793-4
    • Ozagrel (hydrochloride)
    • DTXCID7025506
    • NS00038000
    • O0419
    • DS-11967
    • MLS001401435
    • trans-4-[(1-Imidazolyl)methyl]cinnamic Acid Hydrochloride
    • Tox21_110693_1
    • 2-Propenoic acid, 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-, monohydrochloride, (E)-
    • SR-01000597793-1
    • (E)-3-[4-(Imidazol-1-ylmethyl)phenyl]propenoic Acid Hydrochloride
    • DTXSID9045506
    • (2E)-3-{4-[(1H-imidazol-1-yl)methyl]phenyl}prop-2-enoic acid hydrochloride
    • NCGC00025195-06
    • BCP09493
    • SMR000469164
    • OZAGREL HYDROCHLORIDE [MI]
    • BO164219
    • Q27114733
    • OZAGREL HYDROCHLORIDE [WHO-DD]
    • CHEBI:31954
    • OKY-046 HCl
    • s2067
    • 74003-18-2
    • OKY-046 hydrochloride;Xanbon
    • HMS3412F19
    • OZAGREL HCl
    • CAS-78712-43-3
    • HMS3676F19
    • (E)-3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoic acid;hydrochloride
    • OKY046 hydrochloride
    • HMS1571C19
    • W222U960HS
    • MLS002222319
    • SW197369-4
    • (E)-3-(4-(1H-Imidazol-1-ylmethyl)phenyl)-2-propenoic acid hydrochloride
    • CPD000469164
    • SCHEMBL36182
    • Ozagrel hydrochloride- Bio-X
    • AKOS015895402
    • OKY 046;Ozagrel hydrochloride
    • NC00219
    • CHEMBL542549
    • CCG-100969
    • OKY-046
    • (2E)-3-[4-(1H-Imidazol-1-ylmethyl)phenyl]-2-propenoic acid hydrochloride
    • SR-01000597793
    • UNII-W222U960HS
    • SCHEMBL36183
    • CS-0013156
    • HY-B0428B
    • Tox21_110693
    • (2E)-3-(4-(1H-IMIDAZOL-1-YLMETHYL)PHENYL)-2-PROPENOIC ACID HYDROCHLORIDE
    • NCGC00016937-01
    • Ozagrelhydrochloride
    • Ozagrel Hydrochloride
    • Inchi: 1S/C13H12N2O2.ClH/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;/h1-8,10H,9H2,(H,16,17);1H/b6-5+;
    • InChI Key: CWKFWBJJNNPGAM-IPZCTEOASA-N
    • SMILES: Cl.OC(/C=C/C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 264.06700
  • Monoisotopic Mass: 264.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 2.83120

Ozagrel Hydrochloride Security Information

Ozagrel Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O880005-25mg
Ozagrel Hydrochloride
74003-18-2
25mg
$ 170.00 2022-06-02
TRC
O880005-50mg
Ozagrel Hydrochloride
74003-18-2
50mg
$ 205.00 2022-06-02
TRC
O880005-500mg
Ozagrel Hydrochloride
74003-18-2
500mg
$ 285.00 2022-06-02
SHENG KE LU SI SHENG WU JI SHU
sc-204153-10mg
Ozagrel hydrochloride,
74003-18-2
10mg
¥820.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204153A-50mg
Ozagrel hydrochloride,
74003-18-2
50mg
¥3460.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204153-10 mg
Ozagrel hydrochloride,
74003-18-2
10mg
¥820.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-204153A-50 mg
Ozagrel hydrochloride,
74003-18-2
50mg
¥3,460.00 2023-07-10
A2B Chem LLC
AC57126-25mg
Ozagrel hydrochloride
74003-18-2
25mg
$651.00 2023-12-30
A2B Chem LLC
AC57126-50mg
Ozagrel hydrochloride
74003-18-2
50mg
$933.00 2023-12-30

Additional information on Ozagrel Hydrochloride

Introduction to Ozagrel Hydrochloride (CAS No: 74003-18-2)

Ozagrel Hydrochloride, chemically designated as 8-[(3-cyanopropyl)-thio]-1-methyl-6-phenyl-7H-thieno[3,2-b]pyridazine monohydrochloride, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 74003-18-2, has garnered attention for its potential therapeutic applications, particularly in the modulation of blood flow and platelet aggregation. The structural framework of Ozagrel Hydrochloride incorporates a thienopyridazine core, which is a motif frequently encountered in bioactive molecules due to its ability to interact with various biological targets.

The pharmacological profile of Ozagrel Hydrochloride has been extensively studied, with a primary focus on its role as an antiplatelet agent. Its mechanism of action involves the inhibition of ADP-induced platelet aggregation, a process critical in the pathogenesis of thrombotic disorders. By selectively blocking the P2Y12 receptor on platelets, Ozagrel Hydrochloride disrupts the signaling cascade that leads to platelet activation and aggregation, thereby preventing the formation of blood clots. This mechanism has positioned Ozagrel Hydrochloride as a candidate for treating conditions such as acute ischemic stroke and myocardial infarction, where rapid restoration of blood flow is essential.

Recent advancements in the understanding of Ozagrel Hydrochloride have highlighted its potential beyond traditional antiplatelet therapy. Studies have demonstrated that Ozagrel Hydrochloride can also exert neuroprotective effects, which may be particularly relevant in the context of cerebral ischemia. The compound has been shown to reduce oxidative stress and inflammation in neural cells, mechanisms that are often dysregulated during ischemic events. These findings have opened up new avenues for research into the use of Ozagrel Hydrochloride in neurodegenerative diseases characterized by impaired blood flow and oxidative damage.

In addition to its cardiovascular and neuroprotective properties, investigations into Ozagrel Hydrochloride have explored its potential anti-inflammatory effects. Chronic inflammation is a hallmark of numerous pathological conditions, including atherosclerosis and rheumatoid arthritis. Preclinical studies have suggested that Ozagrel Hydrochloride can modulate inflammatory pathways by inhibiting the release of pro-inflammatory cytokines and reducing the activity of nuclear factor kappa B (NF-κB). This dual antiplatelet and anti-inflammatory profile makes Ozagrel Hydrochloride a promising candidate for therapeutic intervention in inflammatory diseases.

The synthesis and characterization of Ozagrel Hydrochloride (CAS No: 74003-18-2) have been subjects of considerable interest in synthetic organic chemistry. The thienopyridazine core is synthesized through multi-step reactions involving cyclization and functional group transformations. The introduction of the 3-cyanopropyl-thio group at the 8-position and the methyl group at the 1-position are critical steps that contribute to the pharmacological activity of the compound. Advances in synthetic methodologies have enabled more efficient and scalable production processes for Ozagrel Hydrochloride, facilitating its transition from laboratory research to clinical development.

From a regulatory perspective, Ozagrel Hydrochloride has undergone rigorous testing to meet pharmaceutical standards for safety and efficacy. Clinical trials have provided valuable insights into its therapeutic potential, with phase II studies demonstrating favorable outcomes in patients with acute ischemic stroke. The compound's rapid onset of action and relatively short half-life make it an attractive option for emergency settings where timely intervention is crucial. However, challenges remain in terms of optimizing dosing regimens and minimizing potential side effects, such as bleeding complications associated with antiplatelet therapy.

The future direction of research on Ozagrel Hydrochloride (CAS No: 74003-18-2) lies in exploring its applications in diverse therapeutic areas. Investigating its efficacy in conditions like peripheral artery disease and chronic venous insufficiency could expand its clinical utility. Additionally, studying its interactions with other bioactive molecules may uncover synergistic effects that could enhance therapeutic outcomes. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients.

In conclusion, Ozagrel Hydrochloride represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and multifaceted biological activities position it as a versatile tool for addressing various pathological conditions. As research continues to uncover new insights into its mechanisms of action, Ozagrel Hydrochloride is poised to play an increasingly important role in modern medicine.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd